Cas no 6318-44-1 (2-(dimethylamino)acetamide)
2-(Dimethylamino)acetamide is a versatile organic compound characterized by its acetamide backbone substituted with a dimethylamino group. This structure imparts unique reactivity, making it valuable as an intermediate in pharmaceutical synthesis and organic chemistry applications. Its polar nature and ability to participate in hydrogen bonding enhance solubility in various solvents, facilitating its use in reactions requiring controlled nucleophilicity or as a precursor for further functionalization. The dimethylamino group also contributes to its utility in catalysis and ligand design. The compound’s stability under standard conditions ensures consistent performance in synthetic workflows. Its well-defined chemical properties enable precise modifications, supporting its role in advanced research and industrial processes.
2-(dimethylamino)acetamide structure
Product Name:2-(dimethylamino)acetamide
CAS No:6318-44-1
MF:C4H10N2O
MW:102.135000705719
CID:959051
PubChem ID:230116
Update Time:2025-06-07
2-(dimethylamino)acetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-(dimethylamino)acetamide
- Acetamide, 2-(dimethylamino)-
- (N,N-dimethylamino)acetamide
- 2-dimethylaminoacetamide
- 2-dimethylamino-acetamide
- AC1L5ITD
- AC1Q5JAC
- CTK2F8360
- dimethylaminoacetamide
- DIMETHYLAMINOETHYLAMIDE
- dimethylglycine amide
- N,N-dimethylglycinamide
- N,N-dimethylglycineamide
- n2,n2-dimethylglycinamide
- NSC24658
- NSC31609
- F79491
- AKOS003961596
- J-508056
- DTXSID70282134
- EN300-183414
- Z54750057
- NSC-24658
- 2-(Dimethylamino)-acetamide
- NSC 31609
- CS-0159757
- 6318-44-1
- NSC-31609
- NSC 24658
- SCHEMBL138662
- DB-121783
- DTXCID30233288
-
- Inchi: 1S/C4H10N2O/c1-6(2)3-4(5)7/h3H2,1-2H3,(H2,5,7)
- InChI Key: WKJOQYHMXRVQDK-UHFFFAOYSA-N
- SMILES: O=C(CN(C)C)N
Computed Properties
- Exact Mass: 102.0794
- Monoisotopic Mass: 102.079
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 7
- Rotatable Bond Count: 2
- Complexity: 70.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.8
- Topological Polar Surface Area: 46.3Ų
Experimental Properties
- Density: 0.995
- Boiling Point: 204.8°C at 760 mmHg
- Flash Point: 77.7°C
- Refractive Index: 1.455
- PSA: 46.33
- LogP: -0.26640
2-(dimethylamino)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D495675-25mg |
2-(Dimethylamino)-acetamide |
6318-44-1 | 25mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D495675-50mg |
2-(Dimethylamino)-acetamide |
6318-44-1 | 50mg |
$ 70.00 | 2022-06-05 | ||
| TRC | D495675-250mg |
2-(Dimethylamino)-acetamide |
6318-44-1 | 250mg |
$ 275.00 | 2022-06-05 | ||
| Chemenu | CM328483-250mg |
2-(dimethylamino)acetamide |
6318-44-1 | 95%+ | 250mg |
$*** | 2023-05-30 | |
| Chemenu | CM328483-500mg |
2-(dimethylamino)acetamide |
6318-44-1 | 95%+ | 500mg |
$*** | 2023-05-30 | |
| Chemenu | CM328483-1g |
2-(dimethylamino)acetamide |
6318-44-1 | 95%+ | 1g |
$*** | 2023-05-30 | |
| Enamine | EN300-183414-0.05g |
2-(dimethylamino)acetamide |
6318-44-1 | 95% | 0.05g |
$100.0 | 2023-09-19 | |
| Enamine | EN300-183414-0.1g |
2-(dimethylamino)acetamide |
6318-44-1 | 95% | 0.1g |
$149.0 | 2023-09-19 | |
| Enamine | EN300-183414-0.25g |
2-(dimethylamino)acetamide |
6318-44-1 | 95% | 0.25g |
$212.0 | 2023-09-19 | |
| Enamine | EN300-183414-0.5g |
2-(dimethylamino)acetamide |
6318-44-1 | 95% | 0.5g |
$335.0 | 2023-09-19 |
2-(dimethylamino)acetamide Related Literature
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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